Altromycin H

• IUPAC Name: 2-(2,3-dimethyloxiran-2-yl)-5,11-dihydroxy-10-[(2R,4S,5S,6S)-5-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4,6-dimethyl-4-(methylamino)oxan-2-yl]naphtho[2,3-h]chromene-4,7,12-trione
• InChI: InChI=1S/C36H41NO12/c1-14-29(40)22(44-7)12-25(46-14)48-34-15(2)45-23(13-35(34,4)37-6)17-8-9-18-26(31(17)42)32(43)27-19(30(18)41)10-20(38)28-21(39)11-24(47-33(27)28)36(5)16(3)49-36/h8-11,14-16,22-23,25,29,34,37-38,40,42H,12-13H2,1-7H3/t14-,15+,16?,22+,23-,25-,29-,34-,35+,36?/m1/s1
• InChI Key: CJQINBXVKXTMSP-RHYVXZBMSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2C(OC(CC2(C)NC)C3=C(C4=C(C=C3)C(=O)C5=CC(=C6C(=O)C=C(OC6=C5C4=O)C7(C(O7)C)C)O)O)C)OC)O
• Isomeric SMILES: C[C@@H]1[C@H]([C@H](C[C@H](O1)O[C@@H]2[C@@H](O[C@H](C[C@]2(C)NC)C3=C(C4=C(C=C3)C(=O)C5=CC(=C6C(=O)C=C(OC6=C5C4=O)C7(C(O7)C)C)O)O)C)OC)O
• Molecular Formula: C36H41NO12
• Molecular Weight: 679.7 g/mol
• CAS RN: 160219-87-4

Description

Altromycin H is a compound with the molecular formula C36H41NO12. It is a member of the pluramycin family of natural products, which possess an anthraquinone pyrone-fused structure with an oxygenated side chain. These compounds are known for their activity against Gram-positive bacteria and potent cytotoxic activity against a variety of tumor cell lines.

Synthesis Analysis

The aglycone structures of Altromycin H have been efficiently synthesized from a common advanced intermediate. The synthetic approaches to the aglycons are summarized in a study. The methods for the preparation of the rare deoxyamino sugars are also overviewed in the same study.

Molecular Structure Analysis

The molecular structure of Altromycin H includes a unique structural feature consisting of two amino C-glycosides attached to the polyketide-derived 4H-anthra. The structure was determined by extensive analysis of 1D and 2D NMR spectroscopic data.

Scientific Research Applications

• Antibacterial Activity : Altromycin H is part of a novel family of antibiotics known as altromycins, which show activity against Gram-positive bacteria like Streptococci and Staphylococci (Jackson et al., 1990).

• Interaction with DNA : Studies have shown that Altromycin B, a related compound, interacts with DNA by intercalating and forming adducts with N7-guanine, a mechanism that is likely shared by Altromycin H (Sun et al., 1993).

• Spectroscopic Studies : The interaction of Altromycin H with copper(II) ions has been investigated using UV-Vis, CD, and EPR spectroscopy, revealing insights into its structural properties and complex formation tendencies (Menidiatis et al., 2004).

• Anticancer Properties : The altromycins, including Altromycin H, have shown potent cytotoxic activity against a variety of tumor cell lines, indicating their potential as antitumor antibiotics (McAlpine et al., 1994).

• Metal Complex Interactions : Studies on altromycin B, similar to Altromycin H, have shown interactions with metal ions like platinum(II) and palladium(II), which influence its interaction with DNA and nucleotides (Nikolis et al., 2003).

• Selective DNA Alkylation : Research on pluramycin family antibiotics, which include altromycins, has revealed their selective DNA alkylation capabilities, contributing to their potential as antitumor agents (Nakatani et al., 1998).

Future Directions

The future of antibiotics like Altromycin H could involve discovering new combinations of antibiotics to combat multidrug-resistant bacteria. Additionally, the isolation of novel microbes could improve the chances of discovering new antibiotics.